2-Fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
Overview
Description
2-Fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid, 95% (2F4F3FMCPB-95) is a fluorinated benzoic acid derivative that has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a chromogenic agent in biochemistry and as a photochemical reaction initiator. Due to its unique structure and properties, 2F4F3FMCPB-95 has been found to be highly effective in a variety of research applications.
Scientific Research Applications
2F4F3FMCPB-95 has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a chromogenic agent in biochemistry, and as a photochemical reaction initiator. It has also been used in the synthesis of a variety of organic compounds and in the study of enzyme kinetics. Additionally, 2F4F3FMCPB-95 has been used as a model compound for studying the binding of small molecules to proteins and as a fluorescent probe for studying the structure and dynamics of biological molecules.
Mechanism of Action
2F4F3FMCPB-95 has been found to be highly effective in a variety of scientific research applications due to its unique structure and properties. The molecule is composed of two fluorine atoms, a methoxycarbonyl group, and a phenyl ring. The fluorine atoms are responsible for the molecule's high solubility in water, while the methoxycarbonyl group and phenyl ring provide the molecule with a high degree of reactivity and stability. The molecule's high reactivity and stability make it an ideal reagent for organic synthesis and a useful tool for studying enzyme kinetics.
Biochemical and Physiological Effects
2F4F3FMCPB-95 has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that the molecule has an inhibitory effect on the enzyme phosphodiesterase and can inhibit the formation of DNA adducts. Additionally, 2F4F3FMCPB-95 has been found to have an antimicrobial effect against a variety of bacteria, including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa.
Advantages and Limitations for Lab Experiments
2F4F3FMCPB-95 has a number of advantages and limitations for laboratory experiments. One advantage is that the molecule is highly soluble in water, making it easy to work with in a variety of laboratory experiments. Additionally, the molecule is highly stable, making it suitable for use in a variety of synthetic reactions. However, the molecule is also toxic, so it should be handled with care in the laboratory.
Future Directions
2F4F3FMCPB-95 has a number of potential future applications in scientific research. For example, the molecule could be used to study the structure and dynamics of biological molecules, such as proteins and nucleic acids. Additionally, the molecule could be used to study the interactions between small molecules and proteins. Additionally, the molecule could be used to study the effects of environmental pollutants on biological systems. Finally, the molecule could be used to develop new drugs and therapies for a variety of diseases.
Synthesis Methods
2F4F3FMCPB-95 can be synthesized via a variety of methods, including direct fluorination of 4-fluoro-3-methoxycarbonylphenylbenzoic acid, a Friedel-Crafts acylation reaction, and a reaction between 4-fluoro-3-methoxycarbonylphenylbenzoic acid and trifluoromethanesulfonic anhydride. The direct fluorination method involves the reaction of 4-fluoro-3-methoxycarbonylphenylbenzoic acid with a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) and is the most commonly used method for synthesizing 2F4F3FMCPB-95.
properties
IUPAC Name |
2-fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2O4/c1-21-15(20)11-5-3-9(7-13(11)17)8-2-4-10(14(18)19)12(16)6-8/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRIHXUNAVSIBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40691496 |
Source
|
| Record name | 3,3'-Difluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-(3-fluoro-4-methoxycarbonylphenyl)benzoic acid | |
CAS RN |
1261893-15-5 |
Source
|
| Record name | [1,1′-Biphenyl]-4,4′-dicarboxylic acid, 3,3′-difluoro-, 4-methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261893-15-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,3'-Difluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40691496 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
